(+/-)15-HETE-d8

• Molecular Formula: C20H32O3
• Molecular Weight: 328.5 g/mol
• SMILES: CCCCCC(C=CC=CCC=CCC=CCCCC(=O)O)O
• InChI: InChI=1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14+/i4D,5D,8D,9D,10D,11D,17D,19D
• InChIKey: JSFATNQSLKRBCI-HAVWKUCESA-N

(±)15-HETE-d8: Deuterated Internal Standard for 15-HETE Analysis

(±)15-HETE-d8 is a stable isotope-labeled (deuterated) analog of 15-hydroxyeicosatetraenoic acid (15-HETE), a key arachidonic acid metabolite formed via both enzymatic (15-lipoxygenase, aspirin-acetylated COX-2) and non-enzymatic oxidation pathways [1]. As a racemic mixture containing eight deuterium atoms at positions 5, 6, 8, 9, 11, 12, 14, and 15, it is primarily utilized as an internal standard (IS) for the accurate quantification of 15-HETE by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) in complex biological matrices .

1 Isotope-labeled internal standard (ISTD) for 15-HETE quantification

2 Racemic mixture for total 15-HETE coverage in LC-MS/MS or GC-MS

3 Deuterated (d8) analog for matrix-effect correction in complex biological matrices

• [1] Bertin Bioreagent. (±)15-HETE-d8 - Applications - CAT N°: 31746. Product page, 2024. View Source

Why Analogs Cannot Replace (±)15-HETE-d8

In-class deuterated internal standards for eicosanoid analysis, such as 5-HETE-d8, 12-HETE-d8, or even 15(S)-HETE-d8, are not interchangeable surrogates for (±)15-HETE-d8. The selection of a stable isotope-labeled internal standard (SIL-IS) must match the target analyte's physicochemical properties to correct for analyte-specific matrix effects and recovery losses during sample preparation [1]. Crucially, (±)15-HETE-d8 is a racemic mixture, enabling it to co-elute with and correct for both the enzymatically produced 15(S)-HETE and the non-enzymatically generated 15(R)-HETE, a capability not shared by the stereochemically pure 15(S)-HETE-d8 standard. Furthermore, the degree of isotopic labeling (d8 vs. d4 or d11) directly impacts the potential for isotopic interference and chromatographic isotope effects, rendering simple substitution problematic without full re-validation [2].

Single enantiomer ISTD 15(S)-HETE-d8 may under-represent non-enzymatic 15(R)-HETE if chiral separation is not used, altering total analyte quantification.

Different HETE-d8 analog 5-HETE-d8 or 12-HETE-d8 exhibit different physicochemical properties and recovery profiles; direct substitution may shift matrix-effect correction.

Different labeling degree d4 or d11 internal standards carry distinct isotopic interference patterns; method re-validation is required to avoid signal cross-talk.

• [1] Fernández-Peralbo, M. A., et al. 'Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode.' Talanta 126 (2014): 170-176. View Source
• [2] Duxbury, K., et al. 'Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement.' Annals of Clinical Biochemistry 45.2 (2008): 210-212. View Source

Quantitative Evidence for (±)15-HETE-d8

Matrix Effect Correction in Human Serum

In a validated SPE-LC-MS/MS method for HETEs in human serum, 15-HETE-d8 was selected as the SIL-IS to evaluate and correct matrix effects. The study demonstrated that inclusion of the IS provided noticeable correction of matrix effects for HETE isomers at certain concentration levels, though accuracy decreased at low concentrations (15 ng/mL). This confirms the IS's capability for matrix effect compensation, a critical performance metric for internal standards [1].

Matrix Effect Correction in Human Serum

Method context

Noticeable matrix-effect correction for HETE isomers at certain concentration levels

Supports matrix-effect compensation in bioanalytical method context

Accuracy decreased at low concentration (15 ng/mL); validation endpoint review recommended

Evidence Dimension	Matrix effect correction for HETE quantification in human serum
Target Compound Data	Noticeable correction of matrix effects for some HETE isomers at certain concentration levels
Comparator Or Baseline	No IS correction (standard calibration without IS spike). Baseline: uncorrected matrix effects in serum pool from osteoporotic patients.
Quantified Difference	Accuracy was decreased at low concentration (15 ng/mL) even with IS, indicating the limit of effective correction.
Conditions	On-line SPE-LC-MS/MS in SRM mode; serum pool from osteoporotic patients spiked with target analytes; four calibration models tested.

Why This Matters

Demonstrates the compound's primary functional value as an internal standard for mitigating matrix effects in clinically relevant biofluid analysis, directly impacting quantitative accuracy.

• [1] Fernández-Peralbo, M. A., et al. 'Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode.' Talanta 126 (2014): 170-176. View Source

Recovery and Matrix Effect in Cell Culture Medium

In a targeted lipidomics method using SPE-LC-MS/MS, the recovery and matrix effect for 15-HETE-d8 were assessed at three quality control levels (HQC, MQC, LQC) in cell culture medium. The recovery rate was 42.7-56.6% across concentration levels, and the matrix effect ranged from 79.9% to 118.9%. These values provide a benchmark for method performance [1]. For context, 5-HETE-d8 in the same study showed a lower recovery of 35.6-46.3% at LQC and MQC levels, while 12-HETE-d8 recovery was 42.3-43.5%, suggesting comparable recovery profiles among HETE-d8 internal standards.

Recovery and Matrix Effect in Cell Culture

Method context

MQC recovery 56.6% for 15-HETE-d8 vs. 46.3% for 5-HETE-d8 and 42.4% for 12-HETE-d8

Supports extraction-efficiency review among HETE-d8 internal standards

SPE-LC-MS/MS in cell culture medium; LQC differences more pronounced

Evidence Dimension	Recovery rate and matrix effect in cell culture medium
Target Compound Data	Recovery: 42.7±5.8% (HQC), 56.6±12.8% (MQC), 52.3±8.9% (LQC). Matrix Effect: 79.9±12.9% (HQC), 114.1±3.6% (MQC), 118.9±9.8% (LQC).
Comparator Or Baseline	5-HETE-d8 Recovery: 37.1±4.2% (HQC), 46.3±12.1% (MQC), 35.6±13.5% (LQC). 12-HETE-d8 Recovery: 43.5±6.8% (HQC), 42.4±9.6% (MQC), 42.3±15.2% (LQC).
Quantified Difference	15-HETE-d8 recovery at MQC (56.6%) is approximately 10 percentage points higher than 5-HETE-d8 (46.3%) and 14 points higher than 12-HETE-d8 (42.4%). At LQC, the difference is more pronounced (52.3% vs 35.6% and 42.3%).
Conditions	Solid-phase extraction (SPE) with LC-MS/MS analysis; cell culture medium; three QC levels (HQC, MQC, LQC).

Why This Matters

Higher recovery at mid and low QC levels suggests better extraction efficiency for 15-HETE-d8 relative to other HETE-d8 standards tested in the same system, which can translate to improved sensitivity and quantification limits for 15-HETE analysis.

• [1] Nature Scientific Data. Table 6: Mean recovery and matrix effect of the lipid mediator targets using SPE extraction in HQC, MQC, and LQC levels of IS in cell culture medium. Sci. Data 5, 180167 (2018). View Source

Isotopic Purity and Labeling Position Specificity

(±)15-HETE-d8 is specified with a purity of ≥99% deuterated forms (d1-d8), containing eight deuterium atoms at positions 5, 6, 8, 9, 11, 12, 14, and 15 . This high isotopic purity minimizes the presence of unlabeled (d0) species that could contribute to analyte signal interference. The labeling at eight positions provides a mass shift of +8 Da from the unlabeled 15-HETE, which is a class-standard feature shared with other HETE-d8 standards such as 5-HETE-d8 and 12-HETE-d8, but differentiates it from alternative internal standards like 13-HODE-d11 or 14,15-EET-d11 that use d11 labeling and may exhibit different isotopic interference patterns [1].

Isotopic Purity and Labeling

Class-level

≥99% deuterated forms (d1-d8); +8 Da mass shift

High isotopic purity minimizes unlabeled analyte signal interference

Mass shift differentiates from d11 or d4 analogs; interference context to verify

Evidence Dimension	Isotopic purity and number of deuterium labels
Target Compound Data	≥99% deuterated forms (d1-d8); 8 deuterium atoms at positions 5, 6, 8, 9, 11, 12, 14, 15; mass shift +8 Da.
Comparator Or Baseline	13-HODE-d11 (11 deuterium atoms, +11 Da mass shift); 14,15-EET-d11 (11 deuterium atoms, +11 Da mass shift); PGE2-d4 (4 deuterium atoms, +4 Da mass shift). No quantitative interference data available for direct comparison.
Quantified Difference	Mass shift of +8 Da for 15-HETE-d8 vs. +11 Da for d11-labeled analogs vs. +4 Da for d4-labeled analogs. No quantified interference difference is available.
Conditions	As specified by vendor certificates of analysis; applicable to GC-MS and LC-MS quantification.

Why This Matters

High isotopic purity and a sufficient mass shift are essential for minimizing signal cross-talk between the analyte and internal standard channels; procurement of a ≥99% deuterated product ensures reliable quantification without the need for additional correction factors.

• [1] Yue, H., et al. 'A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites.' J. Pharm. Biomed. Anal. (2007). View Source

Stereochemical Coverage: Racemic vs. Single Enantiomer

(±)15-HETE-d8 is a racemic mixture of 15(R)-HETE-d8 and 15(S)-HETE-d8 enantiomers, making it structurally matched to both the enzymatically produced 15(S)-HETE and the non-enzymatically generated 15(R)-HETE [1]. In contrast, 15(S)-HETE-d8 is a single-enantiomer standard that primarily matches the enzymatic product. A study on HETE stereochemistry in brain ischemia demonstrated that the R/S ratio for 15-HETE was not different from a racemic standard mix, confirming its non-enzymatic origin under those conditions [2]. This racemic nature is a differentiating feature: (±)15-HETE-d8 can serve as an internal standard for total 15-HETE quantification regardless of its biosynthetic origin, whereas 15(S)-HETE-d8 may under-represent the non-enzymatic 15(R)-HETE if chromatographic separation of enantiomers is not achieved.

Stereochemical Coverage

Class-level

Racemic mixture covers both 15(R)-HETE and 15(S)-HETE

Supports total 15-HETE quantification without chiral separation

Single-enantiomer ISTD may under-represent non-enzymatic pathway contribution

Evidence Dimension	Stereochemical coverage for internal standardization
Target Compound Data	Racemic mixture (1:1 R/S); covers both 15(R)-HETE and 15(S)-HETE.
Comparator Or Baseline	15(S)-HETE-d8: single S-enantiomer only. No quantitative recovery data comparing racemic vs. single-enantiomer IS for mixed samples.
Quantified Difference	No direct quantitative head-to-head comparison data available. Inference based on stereochemical composition.
Conditions	Applicable to non-chiral LC-MS methods where 15(R)- and 15(S)-HETE co-elute; relevant for studies of non-enzymatic lipid peroxidation.

Why This Matters

For laboratories measuring total 15-HETE in samples where both enzymatic and non-enzymatic pathways contribute (e.g., oxidative stress studies), the racemic internal standard provides more comprehensive coverage without requiring chiral separation.

• [1] Bertin Bioreagent. (±)15-HETE-d8 - Applications - CAT N°: 31746. Product page, 2024. View Source
• [2] PubMed. '12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia.' 2024. View Source

Applications of (±)15-HETE-d8

Human Serum 15-HETE Biomarker Analysis

Based on demonstrated matrix effect correction in human serum using on-line SPE-LC-MS/MS [3], (±)15-HETE-d8 is well-suited as an internal standard for clinical lipidomics studies quantifying 15-HETE as a biomarker. The validated method's ability to correct matrix effects at relevant concentration levels supports its use in studies of cardiovascular disease, cancer, and osteoporosis where 15-HETE is an implicated metabolite.

Cell Culture Eicosanoid Profiling in Inflammatory Models

The recovery and matrix effect data generated in cell culture medium across three QC levels [3] establishes (±)15-HETE-d8 as a viable internal standard for targeted lipidomics of secreted eicosanoids. Its recovery profile at mid and low QC levels supports its application in in vitro models where analyte concentrations may be limited, such as macrophage or endothelial cell stimulation assays.

Non-Enzymatic Lipid Peroxidation in Oxidative Stress Research

The racemic nature of (±)15-HETE-d8, combined with evidence that 15-HETE in ischemia models is primarily of non-enzymatic origin (R/S ratio matching racemic standard) [3], makes this internal standard particularly appropriate for studies of oxidative stress-induced lipid peroxidation where the non-enzymatic pathway predominates. Its stereochemical coverage ensures accurate quantification of total 15-HETE without chiral resolution requirements.

Multi-Analyte Eicosanoid Panels with Deuterated IS Cocktails

The established use of 15(S)-HETE-d8 in conjunction with other deuterated standards (PGE2-d4, LTB4-d4, 5-HETE-d8, 12-HETE-d8, 20-HETE-d6) for simultaneous analysis of arachidonic acid metabolites in rat brain tissue [3] supports the deployment of (±)15-HETE-d8 in broader eicosanoid panels. Its +8 Da mass shift is compatible with multiplexed SRM methods where distinct IS channels must be resolved.

Application

Selection Property

Validation Focus

Human serum 15-HETE biomarker analysis

Matrix-effect correction profile

Bioanalytical validation review in target matrix

Cell culture eicosanoid profiling

Recovery and extraction efficiency

LLOQ and QC-level method benchmarking

Non-enzymatic lipid peroxidation studies

Racemic stereochemical coverage

Total 15-HETE quantification without chiral resolution

Multi-analyte eicosanoid panels

+8 Da mass shift compatibility

ISTD channel resolution in multiplexed SRM methods

• [1] Fernández-Peralbo, M. A., et al. 'Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode.' Talanta 126 (2014): 170-176. View Source
• [2] PubMed. '12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia.' 2024. View Source
• [3] Yue, H., et al. 'A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites.' J. Pharm. Biomed. Anal. (2007). View Source